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Cat. No.: B12762041 Get Quote

1. Introduction

In the paint and coatings industry, particularly with air-drying formulations like alkyd-based

paints, "skinning" is a persistent issue. Skinning is the formation of an insoluble, gel-like film on

the surface of the paint during storage or transportation.[1][2][3] This phenomenon occurs when

the paint surface, in contact with air in the container, undergoes oxidative polymerization, a

process catalyzed by metal driers.[1][4] The resulting skin is unusable and must be removed

before application, leading to material loss and potential contamination of the bulk paint.[3][5]

Anti-skinning agents are additives designed to prevent this premature surface drying.[5][6]

Butanal oxime (also known as Butyraldoxime) is an organic compound used for this purpose.

[3][7] It belongs to the oxime class of anti-skinning agents, which are widely recognized for their

high efficiency and minimal side effects compared to other classes like phenols.[2][6] While

butanal oxime is effective, the most commercially prevalent and studied compound in this

class is 2-butanone oxime, also known as methyl ethyl ketoxime (MEKO).[5][8][9] The

principles and application of butanal oxime are analogous to those of MEKO.

2. Mechanism of Action

The effectiveness of oxime-based anti-skinning agents like butanal oxime stems from a dual-

action mechanism that temporarily halts the oxidative drying process at the air-paint interface

within a sealed container.
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Complexation with Metal Driers: Air-drying paints rely on metal salts (driers), typically cobalt-

based, to catalyze the oxidative crosslinking of binder resins (e.g., drying oils).[4][8] Butanal
oxime functions by forming weak, temporary complexes with these metal driers.[10] This

action deactivates the catalyst, preventing it from initiating the polymerization process on the

paint's surface during storage.[4][8]

Free-Radical Scavenging: The autoxidation process involves the formation of free radicals.

[5][10] Butanal oxime can react with and trap these radicals, particularly peroxy radicals,

creating stable addition products.[10][11] This interruption of the free-radical chain reaction is

a key part of inhibiting film formation.[5][10]

Upon application of the paint, the volatile butanal oxime evaporates from the large surface

area of the wet film.[4][5][8] This releases the metal drier, allowing it to catalyze the oxidative

curing process as intended, so the paint can dry properly.[4]
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Step 1: Preparation

Step 2: Storage/Incubation

Step 3: Evaluation & Data

1. Sample Preparation

Prepare Alkyd Paint Base

Create Samples:
- Control (0%)

- 0.1% Butanal Oxime
- 0.2% Butanal Oxime
- 0.3% Butanal Oxime

Fill containers to 75% capacity,
leaving headspace. Seal tightly.

2. Incubation

Place samples in a constant
temperature chamber (e.g., 40°C)

Periodically inspect samples
(e.g., at 24, 48, 72 hours)

3. Evaluation

Gently tilt container or use a spatula
to check for surface skin.

Record time to first skin formation
for each concentration.

4. Data Recording

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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